Cas no 2667-89-2 (Bisbentiamine)

Bisbentiamine Properties

Names and Identifiers

• Bisbentiamine
• N,N'-(Dithiobis(2-(2-hydroxyethyl)-1-methylvinylene))bis(N-((4-amino-2-methyl-5-pyrimidinyl)methyl)formamide) dibenzoate
• benzoylthiaminedisulfide
• BENZOYLTHIAMINEDISULPHIDE
• beprocin
• beston
• bis(o-benzoylthiamine)disulfide
• bisbenthiamine
• Bisbentiamin
• BISBENTIAMINE DISULFIDE
• btds
• dibenzoate(ester)
• N,N'-bis-(4-amino-2-methyl-pyrimidin-5-ylmethyl)-N,N'-[2,5-bis-(2-benzoyloxy-ethyl)-1,6-dimethyl-3,4-dithia-hexa-1,5-diene-1,6-diyl]-bis-formamide
• O-Benzoylthiamindisulfid
• O-benzoylthiamine disulfide
• Thiamindisulfid-monosulfoxid-O-benzoylester
• NS00007828
• BISBENTIAMINE [MART.]
• SMR001827643
• Bisbentiamine [INN:JAN]
• N,N'-(Dithiobis(2-(2-benzoyloxyethyl)-1-methylvinylene))bis(N-((4-amino-2-methyl-5-pyrimidinyl)methyl)formamide)
• SCHEMBL1649194
• EINECS 220-206-6
• BISBENTIAMINE [INN]
• BISBENTIAMINE [JAN]
• CHEBI:31288
• AS-17379
• Q27283980
• NCGC00183879-02
• Formamide, N,N'-(dithiobis(2-(2-hydroxyethyl)-1-methylvinylene))bis(N-((4-amino-2-methyl- 5-pyrimidinyl)methyl)-, dibenzoate (ester)
• Bisbentiaminedisulfide
• Formamide,N,N'-[dithiobis[2-[2-(benzoyloxy)ethyl]-1-methyl-2,1-ethenediyl]]bis[N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-
• UNII-MEI78CAM16
• SR-01000944879
• Bisbentiaminum [INN-Latin]
• BISBENTIAMINE [WHO-DD]
• MEI78CAM16
• Formamide, N,N'-(dithiobis(2-(2-hydroxyethyl)-1-methylvinylene))bis(N-((4-amino-1-methyl-5-pyrimidinyl)methyl)-, dibenzoate (ester)
• 5-25-12-00170 (Beilstein Handbook Reference)
• 2667-89-2
• Bisbentiamina
• Bisbentiaminum
• BISBENTIAMINE [MI]
• BRN 0741598
• SR-01000944879-1
• Formamide, N,N'-(dithiobis(2-(2-(benzoyloxy)ethyl)-1-methyl-2,1-ethenediyl))bis(N-((4-amino-2-methyl-5-pyrimidinyl)methyl)-
• CHEMBL1987005
• [(E)-4-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-3-[[(E)-2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-benzoyloxypent-2-en-3-yl]disulfanyl]pent-3-enyl] benzoate
• Benzoylthiamine disulfide
• Formamide, N,N'-(dithiobis(2-(2-hydroxyethyl)-1-methylvinylene))bis(N-((4-amino-2-methyl-5-pyrimidinyl)methyl)-, dibenzoate (ester)
• Bisbentiamina [INN-Spanish]
• MLS006010791
• NCGC00183879-01
• BENZOYLTHIAMINDISULFID
• DTXSID7048586
• IWXAZSAGYJHXPX-BCEWYCLDSA-N
• BISBENTIAMINE (MART.)
• DTXCID7028512
• Bisbentiaminum (INN-Latin)
• Bisbentiamina (INN-Spanish)
• Beston (TN)
• +Expand

• MDL： MFCD01726426
• InChIKey： IWXAZSAGYJHXPX-LYWFMZLMSA-N
• Inchi： InChI=1S/C38H42N8O6S2/c1-25(45(23-47)21-31-19-41-27(3)43-35(31)39)33(15-17-51-37(49)29-11-7-5-8-12-29)53-54-34(16-18-52-38(50)30-13-9-6-10-14-30)26(2)46(24-48)22-32-20-42-28(4)44-36(32)40/h5-14,19-20,23-24H,15-18,21-22H2,1-4H3,(H2,39,41,43)(H2,40,42,44)/b33-25-,34-26-
• SMILES： O=CN(CC1=C(N)N=C(C)N=C1)/C(/C)=C(/CCOC(C1=CC=CC=C1)=O)\SS/C(/CCOC(C1=CC=CC=C1)=O)=C(/C)\N(C=O)CC1=C(N)N=C(C)N=C1

Computed Properties

• Exact Mass: 770.26700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 19
• Monoisotopic Mass: 770.267
• Heavy Atom Count: 54
• Complexity: 1200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 247A^2

Experimental Properties

• LogP: 8.43760
• PSA: 247.42000
• Refractive Index: 1.654
• Boiling Point: 987.4°Cat760mmHg
• Melting Point: 140-145 ºC
• Flash Point: 551°C
• Density: 1.331